Cas no 1185318-69-7 (3-BROMOTOLUENE-D7)

3-BROMOTOLUENE-D7 structure
3-BROMOTOLUENE-D7 structure
Product Name:3-BROMOTOLUENE-D7
CAS No:1185318-69-7
MF:C7H7Br
MW:178.08
MDL:MFCD06658865
CID:1066346
PubChem ID:45785175
Update Time:2024-11-03

3-BROMOTOLUENE-D7 Chemical and Physical Properties

Names and Identifiers

    • 3-Bromotoluene-d7
    • 1-bromo-3-(methyl-d3)benzene-2,4,5,6-d4
    • AKOS015944731
    • SCHEMBL17731973
    • D98318
    • DB-315276
    • 1185318-69-7
    • 3-Methylbromobenzene-d7
    • 3-BROMOTOLUENE-D7
    • MDL: MFCD06658865
    • Inchi: 1S/C7H7Br/c1-6-3-2-4-7(8)5-6/h2-5H,1H3/i1D3,2D,3D,4D,5D
    • InChI Key: WJIFKOVZNJTSGO-AAYPNNLASA-N
    • SMILES: C1(C([2H])([2H])[2H])C([2H])=C(Br)C(=C([2H])C=1[2H])[2H]

Computed Properties

  • Exact Mass: 177.01705g/mol
  • Monoisotopic Mass: 177.01705g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

3-BROMOTOLUENE-D7 Pricemore >>

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